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N-Trifluoroacetamido-4’-p-nitrobenzoyl Daunorubicin N-Trifluoroacetamido-4’-p-nitrobenzoyl Daunorubicin
Brand Name: Vulcanchem
CAS No.: 52583-24-1
VCID: VC0030065
InChI: InChI=1S/C36H31F3N2O14/c1-14-32(55-33(47)16-7-9-17(10-8-16)41(50)51)20(40-34(48)36(37,38)39)11-23(53-14)54-22-13-35(49,15(2)42)12-19-25(22)31(46)27-26(29(19)44)28(43)18-5-4-6-21(52-3)24(18)30(27)45/h4-10,14,20,22-23,32,44,46,49H,11-13H2,1-3H3,(H,40,48)/t14?,20?,22-,23-,32+,35-/m0/s1
SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)NC(=O)C(F)(F)F)OC(=O)C6=CC=C(C=C6)[N+](=O)[O-]
Molecular Formula: C₃₆H₃₁F₃N₂O₁₄
Molecular Weight: 772.63

N-Trifluoroacetamido-4’-p-nitrobenzoyl Daunorubicin

CAS No.: 52583-24-1

Reference Standards

VCID: VC0030065

Molecular Formula: C₃₆H₃₁F₃N₂O₁₄

Molecular Weight: 772.63

N-Trifluoroacetamido-4’-p-nitrobenzoyl Daunorubicin - 52583-24-1

CAS No. 52583-24-1
Product Name N-Trifluoroacetamido-4’-p-nitrobenzoyl Daunorubicin
Molecular Formula C₃₆H₃₁F₃N₂O₁₄
Molecular Weight 772.63
IUPAC Name [(3S,6R)-6-[[(1S,3S)-3-acetyl-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-2,4-dihydro-1H-tetracen-1-yl]oxy]-2-methyl-4-[(2,2,2-trifluoroacetyl)amino]oxan-3-yl] 4-nitrobenzoate
Standard InChI InChI=1S/C36H31F3N2O14/c1-14-32(55-33(47)16-7-9-17(10-8-16)41(50)51)20(40-34(48)36(37,38)39)11-23(53-14)54-22-13-35(49,15(2)42)12-19-25(22)31(46)27-26(29(19)44)28(43)18-5-4-6-21(52-3)24(18)30(27)45/h4-10,14,20,22-23,32,44,46,49H,11-13H2,1-3H3,(H,40,48)/t14?,20?,22-,23-,32+,35-/m0/s1
SMILES CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)NC(=O)C(F)(F)F)OC(=O)C6=CC=C(C=C6)[N+](=O)[O-]
Synonyms (8S-cis)-8-Acetyl-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-10-[[2,3,6-trideoxy-4-O-(4-nitrobenzoyl)-3-[(trifluoroacetyl)amino]-α-L-lyxo-hexopyranosyl]oxy]-5,12-naphthacenedione;
PubChem Compound 46783586
Last Modified Nov 11 2021
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